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\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium 3,5-bis(methoxycarbonyl)benzenesulfonate, also known as sodium dimethyl 5-
sulfoisophthalate, is a chemical compound with increasing relevance in various industrial and
research applications. An in-depth understanding of its solubility in common laboratory solvents
is crucial for its effective use in synthesis, formulation, and purification processes, particularly
within the pharmaceutical and materials science sectors. This technical guide provides a
consolidated overview of the available solubility data for Sodium 3,5-
bis(methoxycarbonyl)benzenesulfonate and offers a standardized experimental protocol for
its determination.

Physicochemical Properties
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Property Value Source
sodium 3,5-

IUPAC Name bis(methoxycarbonyl)benzenes  [PubChem][1]
ulfonate

Sodium dimethyl 5-
Synonyms sulfoisophthalate, Dimethyl 5- [PubChem][1]

sulfoisophthalate sodium salt

CAS Number 3965-55-7 [ChemScene][2]
Molecular Formula C10HsNaO7S [ChemScene][2]
Molecular Weight 296.23 g/mol [ChemScene][2]

Solubility Data

Quantitative solubility data for Sodium 3,5-bis(methoxycarbonyl)benzenesulfonate in a wide
range of common organic solvents is not extensively reported in publicly available literature.
The following table summarizes the available quantitative and qualitative data.
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Temperature .
Solvent °C) Solubility Data Type Reference
31 g/L (for o (Reference
Water 20 Quantitative
hydrate) needed)
- o (Reference
Water Not Specified Soluble Qualitative
needed)
N ] o (Reference
Methanol Not Specified Slightly Soluble Qualitative
needed)
» Data not
Ethanol Not Specified ] - -
available
N Data not
Acetone Not Specified ) - -
available
Data not
Dichloromethane  Not Specified ) - -
available
» Data not
Ethyl Acetate Not Specified ) - -
available
) - Data not
Diethyl Ether Not Specified ) - -
available
N Data not
Toluene Not Specified ) - -
available
N Data not
Hexane Not Specified ) - -
available

A research article titled "Solubility of Sodium Dimethyl Isophthalate-5-sulfonate in Water and in
Water + Methanol Containing Sodium Sulfate” suggests the availability of detailed quantitative
data, however, the full text was not accessible at the time of this guide's compilation.

Experimental Protocol for Solubility Determination

The following is a generalized protocol for determining the solubility of a solid compound like
Sodium 3,5-bis(methoxycarbonyl)benzenesulfonate in various solvents, adapted from
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standard laboratory procedures.[3][4][5]

4.1. Materials

e Sodium 3,5-bis(methoxycarbonyl)benzenesulfonate (analytical grade)

o Selected solvents (HPLC grade or equivalent)

e Analytical balance (+ 0.1 mg)

¢ Vials with screw caps

o Constant temperature shaker or incubator

o Centrifuge

e Volumetric flasks and pipettes

» Analytical instrumentation for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)

4.2. Procedure: Shake-Flask Method

o Preparation: Add an excess amount of Sodium 3,5-
bis(methoxycarbonyl)benzenesulfonate to a series of vials, each containing a known
volume of a different solvent. The excess solid is crucial to ensure that a saturated solution is
formed.

« Equilibration: Tightly cap the vials and place them in a constant temperature shaker or
incubator set to the desired temperature (e.g., 25 °C). Agitate the samples for a sufficient
period (typically 24-72 hours) to ensure equilibrium is reached.

e Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant
temperature for at least 2 hours to allow the excess solid to settle. If necessary, centrifuge
the vials at the same temperature to facilitate the separation of the solid and liquid phases.

o Sample Dilution: Carefully withdraw a known volume of the clear supernatant and dilute it
with a suitable solvent to a concentration within the calibrated range of the analytical
instrument.
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o Quantification: Analyze the diluted samples using a pre-calibrated analytical method (e.g.,
HPLC-UV) to determine the concentration of the dissolved solute.

o Calculation: Calculate the solubility in the desired units (e.g., g/L, mol/L) based on the
measured concentration and the dilution factor.

Logical Workflow for Solubility Assessment in Drug
Development

In the context of drug development, a systematic approach to solubility assessment is critical.
The following diagram illustrates a logical workflow for characterizing the solubility of a new
chemical entity (NCE) like Sodium 3,5-bis(methoxycarbonyl)benzenesulfonate.
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Start: New Chemical Entity (NCE)

Determine Aqueous Solubility (pH 7.4)

Solubility > 250 pg/mL? Solubility in Organic Solvents (for API processing)

Investigate pH-Dependent Solubility

Proceed with Standard Formulation

Determine Solubility in Biorelevant Media (FaSSIF, FeSSIF)

Select Solvents for Crystallization/Purification

Amorphous Solid Dispersion/Formulation Enhancement Strategies

End: Formulation Strategy Defined

Click to download full resolution via product page

Caption: Logical workflow for solubility assessment of a new chemical entity in drug
development.

Conclusion
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While there is a notable lack of comprehensive, publicly available quantitative data on the
solubility of Sodium 3,5-bis(methoxycarbonyl)benzenesulfonate in a wide array of common
organic solvents, this guide provides the currently accessible information and a robust
experimental protocol for its determination. The provided logical workflow for solubility
assessment highlights the critical role of such data in a drug development context. Further
research is encouraged to expand the solubility profile of this compound, which will
undoubtedly be of significant value to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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